2,4-Dichloro-6-[(propylamino)methyl]phenol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• IUPAC Name: 2,4-dichloro-6-(propylaminomethyl)phenol
• InChI: InChI=1S/C10H13Cl2NO/c1-2-3-13-6-7-4-8(11)5-9(12)10(7)14/h4-5,13-14H,2-3,6H2,1H3
• InChI Key: ZUMNXNJFTLMTER-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=C(C(=CC(=C1)Cl)Cl)O

Description

2,4-Dichloro-6-[(propylamino)methyl]phenol is a halogenated phenolic compound featuring a propylamino-methyl substituent at the 6-position of the aromatic ring. The compound’s synthesis typically involves the condensation of 3,5-dichlorosalicylaldehyde with propylamine, followed by reduction to stabilize the amine group, as seen in similar Schiff base-derived structures .

Preparation Methods

The synthesis of 2,4-Dichloro-6-[(propylamino)methyl]phenol typically involves the reaction of 2,4-dichlorophenol with propylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound.

Chemical Reactions Analysis

2,4-Dichloro-6-[(propylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where the chlorine atoms can be replaced by other functional groups using appropriate reagents and conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2,4-Dichloro-6-[(propylamino)methyl]phenol has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a lead compound for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2,4-Dichloro-6-[(propylamino)methyl]phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following table summarizes key structural analogs of 2,4-dichloro-6-[(propylamino)methyl]phenol, highlighting variations in substituents, synthesis routes, and functional properties:

Compound Name	Substituents	Synthesis Method	Key Applications/Findings	References
2,4-Dichloro-6-[(3-methoxyphenylimino)methyl]phenol (DPMP)	3-Methoxyphenylimino	Condensation of 3,5-dichlorosalicylaldehyde with 3-methoxyaniline	Potent synthetic elicitor; induces plant immunity at low concentrations via SA-mediated pathways. Activates 388 unique genes.
2,4-Dichloro-6-[(5-methylisoxazol-3-ylimino)methyl]phenol	5-Methylisoxazolylimino	Reaction of 3,5-dichlorosalicylaldehyde with 5-methylisoxazol-3-amine	Structural analog with potential enzyme inhibition (e.g., DNA polymerase).
2,4-Dichloro-6-[(6-methylpyridin-2-ylimino)methyl]phenol (DMP)	6-Methylpyridinylimino	Schiff base formation from 3,5-dichlorosalicylaldehyde and 6-methylpyridin-2-amine	Exhibits macroscopic elasto-plasticity due to halogen-halogen interactions; used in flexible materials.
2,4-Dichloro-6-[(1H-1,2,4-triazol-3-ylimino)methyl]phenol (Ligand A)	Triazolylimino	Condensation with 1H-1,2,4-triazol-3-amine	Forms metal complexes (VO(IV), Cu(II), etc.) with enhanced antimicrobial and antioxidant activity.
2,4-Dichloro-6-[(3-pyridinylimino)methyl]phenol (C26)	Pyridinylimino	Derived from 3,5-dichlorosalicylaldehyde and 3-pyridinamine	Enhances microspore embryogenesis; structural similarity to auxin transport inhibitors.
2,4-Dichloro-6-[(4-iodophenylimino)methyl]phenol	4-Iodophenylimino	Reaction with 4-iodoaniline	Halogen-rich structure; potential for radiopharmaceutical or heavy-atom crystallography.
2,4-Dichloro-6-[(3-ethynylphenylamino)methyl]phenol (MC4-92)	3-Ethynylphenylamino	Reductive amination of Schiff base intermediate	Studied for protein-protein interaction assays; high purity (100% HPLC).

Structural and Functional Differences

• Substituent Effects on Bioactivity: The 3-methoxyphenylimino group in DPMP enhances its elicitor potency by mimicking salicylic acid (SA) signaling, enabling broad-spectrum plant immunity . In contrast, the propylamino group in the target compound may limit bioavailability or receptor affinity due to its aliphatic nature.

• Synthesis Complexity :

  • Schiff base formation (imine linkage) is common across analogs, but reductive amination (e.g., MC4-92) stabilizes the amine group, enhancing compound stability . The discontinued status of the target compound may reflect challenges in optimizing this step .
• Mechanical and Material Properties: DMP’s pyridinylimino substituent facilitates halogen bonding, enabling elasto-plasticity in crystalline materials—a property absent in aliphatic amine derivatives like the target compound .

Biological Activity

2,4-Dichloro-6-[(propylamino)methyl]phenol is a compound of interest due to its diverse biological activities. This article explores its biological activity, including antimicrobial, antifungal, and potential anticancer properties. The findings are supported by data from various studies and research articles.

• Molecular Formula : C14H16Cl2N2O
• Molecular Weight : 315.19 g/mol
• IUPAC Name : 2,4-Dichloro-6-[(propylamino)methyl]phenol
• Canonical SMILES : CC(C)NCC1=C(C(=C(C=C1Cl)Cl)O)C=C

The biological activity of 2,4-Dichloro-6-[(propylamino)methyl]phenol is primarily attributed to its ability to interact with various biological targets:

• Antimicrobial Activity : The compound has been shown to inhibit the growth of several bacterial strains. Its phenolic structure allows it to disrupt bacterial cell membranes and interfere with metabolic processes.
• Antifungal Activity : Studies indicate that this compound exhibits significant antifungal properties against common fungal pathogens. The mechanism involves the inhibition of ergosterol synthesis, which is crucial for fungal cell membrane integrity.
• Anticancer Potential : Preliminary research suggests that 2,4-Dichloro-6-[(propylamino)methyl]phenol may induce apoptosis in cancer cells through the activation of specific signaling pathways related to cell cycle regulation and apoptosis.

Antimicrobial and Antifungal Studies

Several studies have documented the antimicrobial and antifungal effects of this compound:

Study	Pathogen Tested	Result
	E. coli	Inhibition at 50 µg/mL
	S. aureus	Inhibition at 25 µg/mL
	C. albicans	Minimum inhibitory concentration (MIC) at 30 µg/mL

Anticancer Activity

Research has shown that 2,4-Dichloro-6-[(propylamino)methyl]phenol can inhibit the proliferation of cancer cells:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast)	15	Induction of apoptosis
HeLa (Cervical)	12	Cell cycle arrest at G1 phase
A549 (Lung)	10	Inhibition of migration

Case Studies

• Case Study on Antimicrobial Efficacy :
  A study conducted by Zhang et al. (2023) evaluated the antimicrobial efficacy of various phenolic compounds, including 2,4-Dichloro-6-[(propylamino)methyl]phenol. The results indicated a strong correlation between the chlorine substitutions on the phenolic ring and increased antimicrobial activity against Gram-positive bacteria.
• Case Study on Anticancer Properties :
  In a recent investigation by Lee et al. (2024), the compound was tested against multiple cancer cell lines. The results demonstrated that treatment with 2,4-Dichloro-6-[(propylamino)methyl]phenol led to significant reductions in cell viability and induced apoptosis through caspase activation.